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Compound of Interest

Compound Name: 8-Bromo-ATP

Cat. No.: B1230597

Audience: Researchers, scientists, and drug development professionals.

Introduction

8-Bromoadenosine 5'-triphosphate (8-Bromo-ATP) is a halogenated analog of adenosine 5'-
triphosphate (ATP) that serves as a valuable tool in biochemical and pharmacological research.
It is recognized as a potent agonist for various purinergic receptors, particularly P2X and P2Y
subtypes, making it instrumental in studying signal transduction pathways mediated by these
receptors.[1][2][3][4][5] Its resistance to hydrolysis by some ATPases compared to ATP allows
for more stable and prolonged receptor activation in experimental settings. Additionally, 8-
Bromo-ATP has been utilized in studies of enzyme kinetics and has demonstrated cytotoxic
effects on certain cancer cell lines, such as multiple myeloma.[1][2][3][6][7]

This document provides detailed protocols for the preparation, handling, and storage of 8-
Bromo-ATP stock solutions to ensure their stability and efficacy for various research
applications.

Chemical and Physical Properties

A summary of the key properties of 8-Bromo-ATP is presented in Table 1. Researchers should
always refer to the certificate of analysis provided by the supplier for batch-specific information.
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Property Value References
Molecular Formula C10H15BrNsO13Ps (free acid) [6]1[8]
Molecular Weight ~586.08 g/mol (free acid) [11[71[8]

~586.1 g/mol (sodium salt

hydrate) 2l

~674.00 g/mol (tetrasodium ]

salt)

Appearance White to off-white solid [8]
Solubility Soluble in water [2]
UV Absorbance (Amax) 264 nm in Tris-HCI, pH 7.5 [2][8]

Molar Extinction Coefficient () 17,000 L-mol~t-cm~t at 264 nm  [8]

Purity >95% (HPLC) [2][8]

Experimental Protocols
Preparation of a 10 mM 8-Bromo-ATP Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 8-Bromo-ATP. The final
concentration may be adjusted based on specific experimental needs.

Materials:

8-Bromo-ATP (solid form, e.g., sodium salt)

Nuclease-free water

1 M NaOH solution

pH meter

Sterile microcentrifuge tubes

Vortex mixer

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://immunomart.com/product/8-bromo-atp/
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/nucleotides-labeled-with/halogen-atoms-f-cl-br-i/adenosines/nu-997-8-bromo-atp
https://www.medchemexpress.com/8-bromo-atp.html
https://www.bocsci.com/product/8-bromo-atp-cas-23567-97-7-336372.html
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/nucleotides-labeled-with/halogen-atoms-f-cl-br-i/adenosines/nu-997-8-bromo-atp
https://www.caymanchem.com/product/30573/8-bromoadenosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.medchemexpress.com/8-bromoadenosine-5-triphosphate-tetrasodium.html
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/nucleotides-labeled-with/halogen-atoms-f-cl-br-i/adenosines/nu-997-8-bromo-atp
https://www.caymanchem.com/product/30573/8-bromoadenosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.caymanchem.com/product/30573/8-bromoadenosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/nucleotides-labeled-with/halogen-atoms-f-cl-br-i/adenosines/nu-997-8-bromo-atp
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/nucleotides-labeled-with/halogen-atoms-f-cl-br-i/adenosines/nu-997-8-bromo-atp
https://www.caymanchem.com/product/30573/8-bromoadenosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/nucleotides-labeled-with/halogen-atoms-f-cl-br-i/adenosines/nu-997-8-bromo-atp
https://www.benchchem.com/product/b1230597?utm_src=pdf-body
https://www.benchchem.com/product/b1230597?utm_src=pdf-body
https://www.benchchem.com/product/b1230597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Calibrated pipettes
Procedure:
o Determine the Mass of 8-Bromo-ATP:

o Refer to the manufacturer's certificate of analysis for the exact molecular weight of the
specific lot of 8-Bromo-ATP being used.

o Calculate the mass of 8-Bromo-ATP required to prepare the desired volume and
concentration of the stock solution. For example, to prepare 1 mL of a 10 mM solution
using 8-Bromo-ATP with a molecular weight of 586.08 g/mol : Mass (g) = Concentration
(mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (mg) = 10 mmol/L x 0.001 L x
586.08 g/mol x 1000 mg/g = 5.86 mg

¢ Dissolution:

o Carefully weigh the calculated amount of 8-Bromo-ATP powder and place it in a sterile
microcentrifuge tube.

o Add a volume of nuclease-free water that is approximately 80% of the final desired volume
(e.g., 800 pL for a final volume of 1 mL).

o Vortex the tube until the powder is completely dissolved. 8-Bromo-ATP should readily
dissolve in water.[2]

e pH Adjustment:

[¢]

Aqueous solutions of ATP and its analogs are typically acidic.[10][11] It is crucial to adjust
the pH to a neutral range (7.0-7.5) to ensure the stability of the triphosphate chain.[11][12]

[¢]

Place a calibrated pH probe into the solution.

[¢]

Slowly add small increments of 1 M NaOH while monitoring the pH. Mix the solution gently

after each addition.

[e]

Caution: Avoid increasing the pH above 7.5, as basic conditions can promote hydrolysis of
the triphosphate group.[12]
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e Final Volume Adjustment:

o Once the desired pH is reached, add nuclease-free water to bring the solution to the final
volume (e.g., 1 mL).

o Mix the solution thoroughly by vortexing.
o Concentration Verification (Optional but Recommended):

o The precise concentration of the stock solution can be verified by UV-Vis
spectrophotometry.

o Prepare a dilution of the stock solution in a suitable buffer (e.g., Tris-HCI, pH 7.5).
o Measure the absorbance at 264 nm.

o Calculate the concentration using the Beer-Lambert law (A = gcl), with € = 17,000
L-mol~t-.cm~1.[8]

» Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 20-50 pL) in sterile microcentrifuge tubes.[13][14]

o Label the tubes clearly with the compound name, concentration, and date of preparation.

o Store the aliquots at -20°C or -80°C.

Storage and Stability

Proper storage is critical for maintaining the integrity of 8-Bromo-ATP solutions. The
recommended storage conditions are summarized in Table 2.
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Storage
Form
Temperature

Duration

Notes References

Solid (Powder) -20°C

> 4 years

Store in a

desiccated

environment.

Short-term

resro
ambient

temperature is

generally

acceptable.

Aqueous Stock
] -20°C or -80°C
Solution

=1 year

Must be
aliquoted to
avoid repeated
freeze-thaw [10][11][13][14]
cycles. Ensure

the pH is neutral

(7.0-7.5).

Diluted Working
Solution

4°C

< 1 week

For short-term

use. Prepare

fresh from frozen  [10][11]
stock when

possible.

Visualizations

Signaling Pathway Involving 8-Bromo-ATP

8-Bromo-ATP acts as an agonist at P2X and P2Y purinergic receptors. The diagram below

illustrates a simplified, generic signaling cascade initiated by the binding of 8-Bromo-ATP to a

P2X receptor, a ligand-gated ion channel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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